Cas no 114082-13-2 (5-PYRIMIDINECARBOXAMIDE, 4-CHLORO-N-ETHYL-2-(METHYLTHIO)-)

• Product Name: 5-PYRIMIDINECARBOXAMIDE, 4-CHLORO-N-ETHYL-2-(METHYLTHIO)-
• CAS No: 114082-13-2
• MF: C₈H₁₀ClN₃OS
• MW: 231.702498912811
• CID: 3324472
• PubChem ID: 13857588
• Update Time: 2025-04-21

5-PYRIMIDINECARBOXAMIDE, 4-CHLORO-N-ETHYL-2-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• 5-PYRIMIDINECARBOXAMIDE, 4-CHLORO-N-ETHYL-2-(METHYLTHIO)-
• DB-195688
• 4-Chloro-n-ethyl-2-(methylthio)-5-pyrimidinecarboxamide
• 114082-13-2

• Inchi： 1S/C8H10ClN3OS/c1-3-10-7(13)5-4-11-8(14-2)12-6(5)9/h4H,3H2,1-2H3,(H,10,13)
• InChI Key： GJPZIAWNXZUZJV-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(C(NCC)=O)C(Cl)=N1

Computed Properties

• Exact Mass: 231.0233108Da
• Monoisotopic Mass: 231.0233108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.2Ų